Cas no 129661-83-2 (2-cyanophenyl sulfamate)

2-cyanophenyl sulfamate structure

Product Name:2-cyanophenyl sulfamate

CAS No:129661-83-2

Molecular Formula:C₇H₆N₂O₃S

Molecular Weight:198.199140071869

CID:5920826

PubChem ID:58267706

2-cyanophenyl sulfamate Properties

Names and Identifiers

- 2-cyanophenyl sulfamate
- 129661-83-2
- EN300-1987654
- SCHEMBL1782863
- InChIKey： ZKHBNELTAALPBR-UHFFFAOYSA-N
- Inchi： 1S/C7H6N2O3S/c8-5-6-3-1-2-4-7(6)12-13(9,10)11/h1-4H,(H2,9,10,11)
- SMILES： S(N)(=O)(=O)OC1C=CC=CC=1C#N

Computed Properties

Exact Mass: 198.00991323g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 198.00991323g/mol
Heavy Atom Count: 13
Complexity: 310
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 102Å²

2-cyanophenyl sulfamate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1987654-0.05g	2-cyanophenyl sulfamate	129661-83-2		0.05g	$468.0	2023-09-16

2-cyanophenyl sulfamate Related Literature

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7. Water adsorption dynamics in active carbon probed by terahertz spectroscopy†

Shixiang Wu,Lizhi Xiao,Lina Ge,Hongjie Shi RSC Adv., 2015,5, 14389-14392
8. Gradient inverse opal photonic crystals via spatially controlled template replication of self-assembled opals†

Siva Krishna Karuturi,Lijun Liu,Liap Tat Su,Alongkarn Chutinan,Nazir P. Kherani,Taw Kuei Chan,Thomas Osipowicz,Alfred Iing Yoong Tok Nanoscale, 2011,3, 4951-4954
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J. Mater. Chem. B, 2014,2, 8031-8038
10. Characteristic microstructure underlying the fast hydration–dehydration reaction of β-La2(SO4)3: “fine platy joints” with “loose grain boundaries”†

Kunihiko Shizume,Naoyuki Hatada,Kazuaki Toyoura,Tetsuya Uda J. Mater. Chem. A, 2018,6, 24956-24964

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

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